Cas no 543739-84-0 (3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 543739-84-0
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD00661951
• CID: 365795
• PubChem ID: 329764862
• Update Time: 2025-04-19

3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)pyrazole-4-carboxylic acid
• 5-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• C5H3F3N2O2
• 3-trifluoromethyl-1h-pyrazole-4-carboxylic acid
• KSC267M2L
• 3-(trifluoromethyl)-2H-pyrazole-4-carboxylic Acid
• AMOT0268
• VHKMTORCXXPIFI-UHFFFAOYSA-N
• BCP22855
• STL415421
• BBL104366
• M
• 5-三氟甲基-1H-吡唑-4-羧酸
• 3-(Trifluoromethyl)pyrazole-4-carboxylic acid, 97%
• SY031556
• 2X-0834
• J-516436
• MFCD04125015
• TS-02510
• DTXSID101021462
• AM20100340
• PB43020
• 1259932-11-0
• YSCH0196
• DS-0690
• SCHEMBL214467
• FT-0646313
• 543739-84-0
• AKOS005258988
• NS00067630
• EN300-42153
• BCP9000173
• 700372-25-4
• AC-28856
• MFCD00661951
• Penthiopyrad metabolite DM-PCA
• Z432066786
• 1H-Pyrazole-4-carboxylicacid,3-(trifluoromethyl)-
• CS-W017236
• 3-(Trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• A889882
• AKOS000144043
• DB-349700
• 3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD00661951
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)3-2(4(11)12)1-9-10-3/h1H,(H,9,10)(H,11,12)
• InChI Key： VHKMTORCXXPIFI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1)(F)F

Computed Properties

• Exact Mass: 180.01500
• Monoisotopic Mass: 180.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• Molecular Weight: 180.08
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.682±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 248-253 °C
• Boiling Point: 349.9°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.485
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 65.98000
• LogP: 1.12670

3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD159105)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides